Cas no 2875-79-8 (N,N-Diphenyl-1H-imidazole-1-carboxamide)

• Product Name: N,N-Diphenyl-1H-imidazole-1-carboxamide
• CAS No: 2875-79-8
• MF: C₁₆H₁₃N₃O
• MW: 263.293923139572
• MDL: MFCD02585208
• CID: 2355717
• PubChem ID: 661299
• Update Time: 2025-11-07

N,N-Diphenyl-1H-imidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diphenyl-1H-imidazole-1-carboxamide
• imidazolyl-N,N-dibenzamide
• MLS000036460
• HMS2393K16
• STL308718
• AK543093
• SMR000035730
• ST50507372
• Z274555532
• 1H-Imidazole-1-carboxamide, N,N-diphenyl-
• DS-19195
• 2875-79-8
• CHEMBL1567736
• AP-124/40765327
• C74475
• N,N-diphenylimidazole-1-carboxamide
• SCHEMBL467007
• DB-119773
• MFCD02585208
• NCGC00019579-02
• AKOS002242936
• CS-0156139
• F1757-0460
• NCGC00019579-01

• MDL： MFCD02585208
• Inchi： 1S/C16H13N3O/c20-16(18-12-11-17-13-18)19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13H
• InChI Key： FYSIBSOBMCDYHZ-UHFFFAOYSA-N
• SMILES： O=C(N1C=NC=C1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 263.105862047g/mol
• Monoisotopic Mass: 263.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1
• XLogP3: 3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 437.6±28.0°C at 760 mmHg
• Flash Point: 218.4±24.0 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N,N-Diphenyl-1H-imidazole-1-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on N,N-Diphenyl-1H-imidazole-1-carboxamide

Professional Introduction to N,N-Diphenyl-1H-imidazole-1-carboxamide (CAS No. 2875-79-8)

N,N-Diphenyl-1H-imidazole-1-carboxamide, a compound with the chemical formula C₁₆H₁₃N₃O, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 2875-79-8, has garnered attention due to its structural properties and potential applications in medicinal chemistry. The presence of a diphenyl group and an imidazole ring makes it a versatile scaffold for designing novel bioactive molecules.

The structural framework of N,N-Diphenyl-1H-imidazole-1-carboxamide consists of a central imidazole ring substituted with two phenyl groups and an amide functionality at the 1-position. This configuration imparts unique electronic and steric properties, making it a valuable building block for further chemical modifications. The compound's solubility profile and stability under various conditions further enhance its utility in synthetic protocols.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. Among these, imidazole derivatives have been extensively studied for their potential as antimicrobial, antiviral, and anticancer agents. The N,N-Diphenyl-1H-imidazole-1-carboxamide structure aligns well with this trend, offering a platform for developing targeted therapies.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors. Researchers have leveraged its scaffold to create molecules that interact with specific biological targets. For instance, studies have demonstrated its utility in developing inhibitors of enzymes involved in cancer progression. The diphenyl group enhances binding affinity, while the amide moiety allows for further functionalization to optimize pharmacokinetic properties.

The pharmacological potential of N,N-Diphenyl-1H-imidazole-1-carboxamide has been explored in several preclinical studies. These investigations have highlighted its ability to modulate key signaling pathways associated with various diseases. Notably, its interaction with receptor proteins has been investigated for applications in neurodegenerative disorders. The compound's ability to cross the blood-brain barrier and exert therapeutic effects makes it an attractive candidate for drug development.

Advances in computational chemistry have further accelerated the discovery process for derivatives of N,N-Diphenyl-1H-imidazole-1-carboxamide. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding affinities and identify promising lead compounds. This approach has been particularly effective in optimizing drug-like properties such as solubility, metabolic stability, and selectivity.

The synthesis of N,N-Diphenyl-1H-imidazole-1-carboxamide involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include condensation reactions between phenylhydrazine derivatives and carbodiimides, followed by cyclization to form the imidazole ring. Post-synthetic modifications can be employed to introduce additional functional groups, tailoring the molecule for specific biological applications.

In conclusion, N,N-Diphenyl-1H-imidazole-1-carboxamide (CAS No. 2875-79-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and broad applicability make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.